3-(5-bromo-2-methoxyphenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(5-bromo-2-methoxyphenyl)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20BrN3O4S/c1-20-8-7-19-17(20)26(23,24)14-10-21(11-14)16(22)6-3-12-9-13(18)4-5-15(12)25-2/h4-5,7-9,14H,3,6,10-11H2,1-2H3
• InChI Key: UPHYKJCOEXMNLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)CCC3=C(C=CC(=C3)Br)OC
• Molecular Formula: C17H20BrN3O4S
• Molecular Weight: 442.3 g/mol

Description

3-(5-bromo-2-methoxyphenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H20BrN3O4S and its molecular weight is 442.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bromophenol Derivatives

Bromophenol derivatives, including those isolated from marine algae, exhibit significant biological activities such as antimicrobial and antioxidant properties. For instance, a study on bromophenol derivatives from the red alga Rhodomela confervoides demonstrated these compounds' potential in natural product research, highlighting their inactive profile against several human cancer cell lines and microorganisms but indicating their interest for further investigations due to their structural diversity (Zhao et al., 2004). Similarly, nitrogen-containing bromophenols from the same species showed potent scavenging activity against DPPH radicals, suggesting their potential application as natural antioxidants in food and pharmaceutical fields (Li et al., 2012).

Imidazole Derivatives

Imidazole derivatives are notable for their wide range of biological activities, including antimicrobial and anticancer properties. A study on imidazo[1,2-a]pyridines substituted at the 3-position synthesized as potential antiulcer agents shows the chemical versatility of imidazole derivatives in generating compounds with significant biological activities (Starrett et al., 1989). Another research on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents demonstrates the potential of imidazole derivatives in addressing parasitic infections, showcasing their strong DNA affinities and significant in vitro and in vivo activities (Ismail et al., 2004).